Cas no 930881-07-5 (3-{3-bromo-4-[(dimethylcarbamoyl)methoxy]-5-methoxyphenyl}-2-cyano-N-cyclohexylprop-2-enamide)

• Product Name: 3-{3-bromo-4-[(dimethylcarbamoyl)methoxy]-5-methoxyphenyl}-2-cyano-N-cyclohexylprop-2-enamide
• CAS No: 930881-07-5
• MF: C₂₁H₂₆BrN₃O₄
• MW: 464.352844715118
• CID: 6305585
• PubChem ID: 17560752
• Update Time: 2025-10-28

3-{3-bromo-4-[(dimethylcarbamoyl)methoxy]-5-methoxyphenyl}-2-cyano-N-cyclohexylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z44319522
• EN300-26593967
• 3-{3-bromo-4-[(dimethylcarbamoyl)methoxy]-5-methoxyphenyl}-2-cyano-N-cyclohexylprop-2-enamide
• 930881-07-5

• Inchi： 1S/C21H26BrN3O4/c1-25(2)19(26)13-29-20-17(22)10-14(11-18(20)28-3)9-15(12-23)21(27)24-16-7-5-4-6-8-16/h9-11,16H,4-8,13H2,1-3H3,(H,24,27)/b15-9+
• InChI Key： FURZJKXMPLUBQH-OQLLNIDSSA-N
• SMILES： BrC1C(=C(C=C(C=1)/C=C(\C#N)/C(NC1CCCCC1)=O)OC)OCC(N(C)C)=O

Computed Properties

• Exact Mass: 463.11067g/mol
• Monoisotopic Mass: 463.11067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 91.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 3-{3-bromo-4-[(dimethylcarbamoyl)methoxy]-5-methoxyphenyl}-2-cyano-N-cyclohexylprop-2-enamide

Recent Advances in the Study of 3-{3-bromo-4-[(dimethylcarbamoyl)methoxy]-5-methoxyphenyl}-2-cyano-N-cyclohexylprop-2-enamide (CAS: 930881-07-5)

The compound 3-{3-bromo-4-[(dimethylcarbamoyl)methoxy]-5-methoxyphenyl}-2-cyano-N-cyclohexylprop-2-enamide (CAS: 930881-07-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that it may interact with certain enzymes or receptors involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits inhibitory activity against a subset of kinases implicated in cancer progression. The study utilized in vitro assays and molecular docking simulations to validate its binding affinity and selectivity.

Further investigations have explored the synthetic routes and structural modifications of 930881-07-5 to enhance its bioactivity and reduce potential side effects. A recent patent application highlighted a novel synthetic methodology that improves the yield and purity of the compound, making it more viable for large-scale production. Additionally, structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its pharmacological profile, paving the way for the design of derivatives with improved efficacy.

In vivo studies have also provided valuable insights into the compound's therapeutic potential. Animal models of chronic inflammation and tumor growth have shown that 930881-07-5 can significantly reduce disease markers when administered at optimal doses. These findings are supported by pharmacokinetic data indicating favorable absorption and distribution properties, although further optimization may be required to address metabolic stability issues.

The safety profile of 930881-07-5 is another critical aspect under investigation. Toxicological assessments conducted in preclinical settings have revealed a manageable toxicity range, with no significant adverse effects observed at therapeutic doses. However, long-term studies are necessary to fully understand its safety and potential drug-drug interactions.

In conclusion, the compound 3-{3-bromo-4-[(dimethylcarbamoyl)methoxy]-5-methoxyphenyl}-2-cyano-N-cyclohexylprop-2-enamide (CAS: 930881-07-5) represents a promising candidate for further drug development. Its unique chemical structure and demonstrated bioactivity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties, expanding its therapeutic applications, and advancing it through clinical trials to evaluate its efficacy and safety in humans.